Cas no 954229-57-3 (5-(3-bromophenyl)-3-methylisoxazole)

• Product Name: 5-(3-bromophenyl)-3-methylisoxazole
• CAS No: 954229-57-3
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 860153
• PubChem ID: 22309038
• Update Time: 2025-04-19

5-(3-bromophenyl)-3-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-3-methylisoxazole
• 5-(3-bromophenyl)-3-methyl-1,2-oxazole
• 954229-57-3
• 3-(3-Bromo-phenyl)-5-methyl-isoxazole
• FT-0727438

• Inchi： 1S/C10H8BrNO/c1-7-5-10(13-12-7)8-3-2-4-9(11)6-8/h2-6H,1H3
• InChI Key： ZDOJLABPPULYQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C)=NO1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes